Cas no 54108-04-2 (1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one)

• Product Name: 1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
• CAS No: 54108-04-2
• MF: C₉H₆N₄O
• MW: 186.170140743256
• CID: 1113651
• PubChem ID: 5375024
• Update Time: 2025-04-20

1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
• IUCSHOCKRNTCJS-UHFFFAOYSA-N
• 54108-04-2
• SCHEMBL14493337
• 2,3(2H)-Imidazole-2-one[b]quinoxaline
• 1,3-Dihydro-2H-imidazo[4,5-b]quinoxalin-2-one #
• DA-05069

• Inchi： 1S/C9H6N4O/c14-9-12-7-8(13-9)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,10,11,12,13,14)
• InChI Key： IUCSHOCKRNTCJS-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=NC3C=CC=CC=3N=2)N1

Computed Properties

• Exact Mass: 186.05416083g/mol
• Monoisotopic Mass: 186.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines